Cas no 946304-60-5 (3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 946304-60-5
• MF: C₁₆H₁₉ClN₂O₃S₂
• MW: 386.916660547256
• CID: 6438356
• Update Time: 2025-05-20

3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• 3-chloro-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzenesulfonamide

• Inchi： 1S/C16H19ClN2O3S2/c17-14-2-1-3-15(10-14)24(20,21)18-11-16(13-4-9-23-12-13)19-5-7-22-8-6-19/h1-4,9-10,12,16,18H,5-8,11H2
• InChI Key： LRXRFAMIUWRSCB-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCOCC2)C2C=CSC=2)(=O)=O)=CC=CC(Cl)=C1

Additional information on 3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide

Introduction to 3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS No. 946304-60-5) and Its Emerging Applications in Chemical Biology

The compound 3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS No. 946304-60-5) represents a fascinating intersection of heterocyclic chemistry and medicinal biology, showcasing a unique structural framework that has garnered significant attention in recent years. This sulfonamide derivative, characterized by its chloro-substituted benzene core and the presence of both morpholine and thiophene moieties, exhibits promising pharmacological properties that make it a subject of intense research interest.

At the heart of its appeal lies the synergistic interplay between its structural components. The chloro group at the para position of the benzene ring introduces electrophilic reactivity, facilitating further functionalization and enabling diverse chemical modifications. Meanwhile, the morpholin-4-yl substituent, an oxygenated piperazine derivative, contributes to enhanced solubility and metabolic stability, which are critical factors in drug design. Complementing these features is the thiophen-3-yl group, a sulfur-containing heterocycle known for its ability to modulate biological pathways through interactions with target proteins and enzymes.

Recent advancements in chemical biology have highlighted the potential of such sulfonamide derivatives as scaffolds for developing novel therapeutic agents. The sulfonamide moiety itself is a well-established pharmacophore, frequently incorporated into drugs due to its ability to engage with biological targets through hydrogen bonding and ionic interactions. In particular, derivatives featuring aromatic rings linked to sulfonamides have shown promise in addressing a range of therapeutic challenges, including inflammation, neurodegeneration, and cancer.

One of the most compelling aspects of 3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide is its potential as an inhibitor of key enzymes implicated in disease pathogenesis. For instance, studies have suggested that compounds with similar structural motifs may interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central to inflammatory processes. The presence of both morpholine and thiophene rings enhances binding affinity by optimizing steric and electronic interactions with enzyme active sites.

The integration of computational chemistry has further accelerated the exploration of this compound’s pharmacological profile. Molecular docking simulations have revealed that 3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide can bind effectively to target proteins with high specificity. These simulations not only predict potential binding modes but also provide insights into key interactions that could modulate enzyme activity. Such computational approaches are increasingly indispensable in modern drug discovery, allowing researchers to prioritize candidates for experimental validation based on robust theoretical frameworks.

In vitro studies have begun to elucidate the mechanistic basis of this compound’s biological effects. Preliminary data indicate that it may exert anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. The morpholine ring appears to play a crucial role in modulating these pathways by stabilizing transition states or competing with endogenous substrates for binding sites on enzymes like COX or cyclooxygenase-derived enzymes (COX-derived enzymes). Meanwhile, the thiophene moiety contributes additional layers of interaction by engaging with aromatic residues in protein targets.

The synthesis of 3-chloro-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide presents an intriguing challenge due to its complex structural architecture. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Key synthetic steps involve multi-component reactions that allow for the efficient assembly of the benzene core while introducing the morpholine and thiophene substituents in a controlled manner. Advances in palladium-catalyzed cross-coupling reactions have further streamlined these processes, enabling higher yields and improved scalability for future applications.

From a medicinal chemistry perspective, this compound exemplifies how structural diversity can be leveraged to optimize drug-like properties such as potency, selectivity, and pharmacokinetic profiles. The combination of electron-withdrawing groups (e.g., chloro) and electron-donating heterocycles (e.g., morpholine and thiophene) creates a balanced scaffold that can interact favorably with biological targets while minimizing off-target effects. Such rational design strategies are essential for developing next-generation therapeutics that address unmet medical needs.

The growing interest in sulfonamide derivatives is also reflected in their incorporation into clinical trials for various diseases. While 3-chloro-N-2-(morpholin-4-ylyl)-2-(thiophenyl)ethylbenzene sulfonamide CAS 946304 60 5 may still be in early stages of research compared to more established compounds, its unique structural features position it as a promising candidate for further investigation. Future studies may explore its efficacy in animal models or human cell lines to validate its therapeutic potential before moving toward larger-scale clinical trials.

Environmental considerations also play a role in evaluating compounds like this one. The sustainability of synthetic routes must be balanced against their biological efficacy to ensure responsible development practices. Green chemistry principles are increasingly being applied to minimize waste and energy consumption during production while maintaining high yields and purity standards—a critical aspect for pharmaceutical applications where quality control is paramount.

In conclusion,3-chloro-N 2 morpholino 4 yl 2 thienyl 3 ylethylbenzene 1 sulfonamide CAS No 946304 60 5 stands out as an innovative compound with significant potential across multiple domains within chemical biology.Most notably,the synergistic effects arising from combining chlorinated aromatic systems morpholine units along with thiophene moieties offer unique opportunities for drug discovery.Scientific progress will continue refining our understanding both synthetic possibilities biological actions ensuring continued relevance future medicinal applications.